Cas no 1361846-59-4 (6-(Bromomethyl)-4-(difluoromethyl)-2-methoxypyridine-3-acetonitrile)

• Product Name: 6-(Bromomethyl)-4-(difluoromethyl)-2-methoxypyridine-3-acetonitrile
• CAS No: 1361846-59-4
• MF: C₁₀H₉BrF₂N₂O
• MW: 291.092068433762
• CID: 4912673
• Update Time: 2025-06-08

6-(Bromomethyl)-4-(difluoromethyl)-2-methoxypyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 6-(Bromomethyl)-4-(difluoromethyl)-2-methoxypyridine-3-acetonitrile

• Inchi： 1S/C10H9BrF2N2O/c1-16-10-7(2-3-14)8(9(12)13)4-6(5-11)15-10/h4,9H,2,5H2,1H3
• InChI Key： MGKMIHFYWKKXNS-UHFFFAOYSA-N
• SMILES： BrCC1=CC(C(F)F)=C(CC#N)C(=N1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 269
• XLogP3: 2
• Topological Polar Surface Area: 45.9

Additional information on 6-(Bromomethyl)-4-(difluoromethyl)-2-methoxypyridine-3-acetonitrile

Comprehensive Overview of 6-(Bromomethyl)-4-(difluoromethyl)-2-methoxypyridine-3-acetonitrile (CAS No. 1361846-59-4)

The chemical compound 6-(Bromomethyl)-4-(difluoromethyl)-2-methoxypyridine-3-acetonitrile (CAS No. 1361846-59-4) is a highly specialized intermediate with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a bromomethyl group, a difluoromethyl moiety, and a methoxypyridine backbone, makes it a valuable building block for synthesizing complex molecules. Researchers and manufacturers are increasingly interested in this compound due to its versatility in drug discovery and material science.

In recent years, the demand for fluorinated pyridine derivatives has surged, driven by their enhanced bioavailability and metabolic stability. The presence of the difluoromethyl group in 6-(Bromomethyl)-4-(difluoromethyl)-2-methoxypyridine-3-acetonitrile is particularly noteworthy, as it mimics the steric and electronic properties of a hydroxyl group while offering improved resistance to enzymatic degradation. This characteristic aligns with the growing trend in medicinal chemistry to incorporate fluorine-containing motifs into lead compounds.

From an industrial perspective, the synthesis of 6-(Bromomethyl)-4-(difluoromethyl)-2-methoxypyridine-3-acetonitrile involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. The compound's bromomethyl functionality serves as a reactive handle for further derivatization, enabling the construction of diverse molecular architectures. This adaptability has made it a focal point in the development of small-molecule inhibitors and catalytic ligands.

Environmental and regulatory considerations are also shaping the discourse around this compound. With the rise of green chemistry initiatives, researchers are exploring sustainable methods to produce 6-(Bromomethyl)-4-(difluoromethyl)-2-methoxypyridine-3-acetonitrile, such as catalytic bromination and solvent-free reactions. These efforts resonate with the broader scientific community's push toward reducing hazardous waste and energy consumption.

In the context of drug discovery, 6-(Bromomethyl)-4-(difluoromethyl)-2-methoxypyridine-3-acetonitrile has been investigated as a precursor for kinase inhibitors and GPCR modulators. Its structural features allow for fine-tuning of pharmacokinetic properties, addressing common challenges like poor solubility or rapid clearance. This has led to its inclusion in high-throughput screening libraries and fragment-based drug design campaigns.

The compound's role in agrochemical innovation is equally compelling. Its pyridine core and difluoromethyl substitution pattern are frequently found in modern pesticides and herbicides, where they contribute to enhanced target specificity and reduced environmental persistence. As global agriculture faces pressure to adopt safer and more efficient crop protection solutions, intermediates like 6-(Bromomethyl)-4-(difluoromethyl)-2-methoxypyridine-3-acetonitrile are gaining traction.

Analytical characterization of this compound typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure compliance with stringent quality standards, particularly when the material is intended for use in regulated industries. The availability of high-purity 6-(Bromomethyl)-4-(difluoromethyl)-2-methoxypyridine-3-acetonitrile is critical for reproducible research outcomes and scalable production processes.

Looking ahead, the scientific community anticipates expanded applications for 6-(Bromomethyl)-4-(difluoromethyl)-2-methoxypyridine-3-acetonitrile in emerging fields like proteolysis-targeting chimeras (PROTACs) and covalent drug design. Its reactive bromomethyl group offers opportunities for constructing bifunctional molecules that can engage biological targets in novel ways. This aligns with the industry's shift toward next-generation therapeutics with improved selectivity and durability.

In summary, 6-(Bromomethyl)-4-(difluoromethyl)-2-methoxypyridine-3-acetonitrile (CAS No. 1361846-59-4) represents a convergence of synthetic utility and structural innovation. Its relevance to pharmaceutical development, agrochemical research, and materials science underscores its importance as a strategic intermediate. As scientific inquiry continues to evolve, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in molecular design and application.